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CAS No.: 1082041-62-0
Cat. No.: B1423618

Get Quote

For: Researchers, scientists, and drug development professionals.

Abstract

The oxindole core is recognized as a "privileged structure" in medicinal chemistry, forming the
backbone of numerous compounds with significant biological activity, particularly in oncology.[1]
[2] 7-Methyl-5-hydroxy-2-oxindole is a novel derivative of this scaffold. While specific
biological data for this compound is not widely published, its structural similarity to known
kinase inhibitors and other anticancer agents suggests a strong rationale for its investigation.[1]
[3] This document provides a comprehensive guide for the initial in vitro characterization of 7-
Methyl-5-hydroxy-2-oxindole, outlining a logical, tiered approach to elucidate its potential as
a therapeutic agent. We present detailed, field-tested protocols for a cascade of assays, from
initial biochemical screens to cell-based functional assays, designed to identify its biological
targets and characterize its cellular effects.
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Introduction: The Oxindole Scaffold as a Basis for
Investigation

Privileged structures are molecular frameworks capable of binding to multiple biological targets,
offering a robust starting point for drug discovery.[4][5] The oxindole scaffold is a prime
example, with derivatives demonstrating a wide array of pharmacological activities, including
potent inhibition of protein kinases, which are critical regulators of cellular processes often
dysregulated in diseases like cancer.[1][3][6]

Given the established precedent of the oxindole core, a logical first step in characterizing a
novel derivative like 7-Methyl-5-hydroxy-2-oxindole is to assess its activity against this well-
established target class. This guide, therefore, proposes a strategic workflow beginning with
broad biochemical kinase screening, followed by a series of cell-based assays to determine
cytotoxicity, target engagement, and mechanism of action.
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Compound:
7-Methyl-5-hydroxy-2-oxindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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